Cas no 1261858-21-2 (2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde)

• Product Name: 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde
• CAS No: 1261858-21-2
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4987369
• Update Time: 2025-06-07

2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

• Inchi： 1S/C14H10F3NO3/c1-20-13-6-10(8-19)12(7-18-13)9-2-4-11(5-3-9)21-14(15,16)17/h2-8H,1H3
• InChI Key： HSJDPZAEXOFOOK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(=CC=1C=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

Introduction to 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde (CAS No. 1261858-21-2)

2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde (CAS No. 1261858-21-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a trifluoromethoxy substituent, and an isonicotinaldehyde moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde is defined by the presence of a pyridine ring with specific substituents. The methoxy group at the 2-position and the trifluoromethoxy group at the 4-position of the phenyl ring are key features that influence its chemical properties and reactivity. The aldehyde functional group at the 5-position of the pyridine ring further enhances its potential for forming various derivatives through reactions such as condensation, reduction, and oxidation.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing fluorinated moieties, such as the trifluoromethoxy group. These groups are known to improve the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive for drug design. The incorporation of such groups in 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde suggests that it may exhibit enhanced pharmacological properties compared to similar compounds without these substitutions.

The synthesis of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of 4-trifluoromethoxybenzaldehyde with an appropriate pyridine derivative, followed by selective functionalization to introduce the methoxy group. Advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to optimize these processes and reduce reaction times.

In terms of biological activity, preliminary studies have indicated that 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde exhibits promising anti-inflammatory and anti-cancer properties. For instance, in vitro assays have shown that this compound can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX). Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

The pharmacokinetic properties of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness when administered in vivo. These properties are particularly important for optimizing drug delivery and minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde in treating various diseases. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

In conclusion, 2-Methoxy-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde (CAS No. 1261858-21-2) is a promising compound with a unique chemical structure that offers significant potential for medicinal applications. Its synthesis, biological activity, and pharmacokinetic properties make it an attractive candidate for further investigation in drug discovery and development. Ongoing research efforts aim to elucidate its full therapeutic potential and bring it closer to clinical use.